Cas no 7784-01-2 (silver chromate)

• Product Name: silver chromate
• CAS No: 7784-01-2
• MF: Ag₂CrO₄
• MW: 331.73010635376
• MDL: MFCD00003402
• CID: 86079
• PubChem ID: 24853660
• Update Time: 2025-06-07

silver chromate Chemical and Physical Properties

Names and Identifiers

• silver chromate
• Silver(I) chromate
• disilver,dioxido(dioxo)chromium
• Chromic acid, disilver(I)salt
• chromic acid (h2cro4), disilver(1++) salt
• Chromic acid,disilver(1+)salt
• SILVER CHROMATE (AG2CRO4)
• Q416277
• disilver;dioxido(dioxo)chromium
• C.I. 77825
• Chromic acid (H2CrO4), disilver(1+) salt
• SILVER CHROMATE (V1)
• MFCD00003402
• AKOS015916042
• SY061436
• EINECS 232-043-8
• Chromicacid (H2CrO4), silver(1+) salt (1:2)
• UNII-ZJ5092LWU9
• Chromic acid (H2CrO4), silver(1+) salt (1:2)
• ZJ5092LWU9
• SILVER CHROMATE (VI)
• Silverchromate
• Silberchromat
• SILVER CHROMATE(VI) [MI]
• 7784-01-2
• CHROMIUM SILVER OXIDE (CRAG2O4)
• Silver(I) chromate (metals basis)

• MDL： MFCD00003402
• Inchi： 1S/2Ag.Cr.4O/q2*+1;;;;2*-1
• InChI Key： OJKANDGLELGDHV-UHFFFAOYSA-N
• SMILES： [Ag+].[Ag+].[Cr](=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 329.73000
• Monoisotopic Mass: 329.730356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Dark red monoclinic crystals
• Density: 5.625 g/mL at 25 °C(lit.)
• Water Partition Coefficient: Slightly soluble in water. Soluble in HNO₃ and ammonia
• Stability/Shelf Life: Stable. but light-sensitive and hygroscopic.
• PSA: 80.26000
• LogP: -0.47520
• Merck: 14,8510
• Sensitiveness: Light Sensitive

silver chromate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H317-H350i-H410
• Warning Statement： P201-P220-P273-P280-P308+P313-P501
• Hazardous Material transportation number：3087
• WGK Germany：3
• Hazard Category Code： 49-43-50/53
• Safety Instruction： S17-S45-S53-S61-S60
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R8
• Packing Group：III
• Safety Term：5.1
• Packing Group：III
• Hazard Level：5.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on silver chromate

Chemical and Biological Properties of Silver Chromate (CAS No. 7784-01-2)

Silver chromate, with the chemical formula Ag₂CrO₄, is a compound that has garnered significant attention in the field of inorganic chemistry and materials science due to its unique physicochemical properties. This compound, identified by the CAS number 7784-01-2, is a bright orange-red crystalline solid that exhibits notable stability under ambient conditions. Its molecular structure consists of silver ions (Ag⁺) and chromate ions (CrO₄²⁻), arranged in a cubic crystal system, which contributes to its distinct optical and electronic characteristics.

The synthesis of silver chromate typically involves the reaction between silver nitrate (AgNO₃) and potassium chromate (K₂CrO₄) in an aqueous medium. The process is driven by the formation of an insoluble precipitate, as described by the following chemical equation:

2 AgNO₃(aq) + K₂CrO₄(aq) → Ag₂CrO₄(s) + 2 KNO₃(aq)

This reaction is commonly employed in analytical chemistry for the qualitative detection of chromate ions, as the formation of a distinct orange-red precipitate serves as a clear visual indicator. The compound's solubility in water is extremely low, with a solubility product constant (Ksp) of approximately 1.1 × 10⁻¹² at 25°C, making it highly stable in aqueous solutions under neutral to slightly basic conditions.

In recent years, silver chromate has found applications in various advanced technologies, particularly in catalysis and nanotechnology. Researchers have been exploring its potential as a catalyst for organic transformations, leveraging its ability to facilitate redox reactions due to the presence of both silver and chromium species. The dual metal center in its structure allows for selective oxidation processes, making it a promising candidate for green chemistry initiatives.

Nanomaterials derived from silver chromate have also attracted considerable interest. By controlling the size and morphology of silver chromate nanoparticles, scientists have been able to tailor their optical and electrical properties for use in sensors and photovoltaic devices. For instance, studies have demonstrated that silver chromate nanoparticles exhibit enhanced photocatalytic activity when exposed to ultraviolet light, which could be utilized for environmental remediation applications.

The biological properties of silver chromate have also been investigated, particularly in the context of antimicrobial applications. While silver compounds are well-known for their antibacterial effects, the incorporation of chromium into the structure introduces additional functionalities that may influence its interaction with biological systems. Preliminary research suggests that silver chromate exhibits broad-spectrum antimicrobial activity against various pathogens, including bacteria and fungi. This has led to exploration of its potential use in medical coatings and wound dressings.

The stability and reactivity of silver chromate make it a valuable material for research in electrochemistry. Its ability to undergo reversible redox reactions has been exploited in the development of novel electrochemical sensors. These sensors can detect trace amounts of analytes by measuring changes in electrical current or potential resulting from interactions with the silver chromate surface. Such sensors have potential applications in environmental monitoring, food safety testing, and clinical diagnostics.

In addition to its industrial applications, silver chromate has been studied for its role in photochemistry. The compound's absorption spectrum extends into the visible region due to electronic transitions involving d-orbitals on the chromium ion. This property has been utilized in photochemical reactions where light energy is converted into chemical energy, enabling processes such as photodegradation of organic pollutants and synthesis of fine chemicals.

The environmental impact of using silver chromate has also been considered. While silver compounds are generally known to be toxic to aquatic life at high concentrations, studies have shown that silver chromate's low solubility mitigates its leaching into water systems under typical environmental conditions. However, care must be taken during disposal to prevent accidental release into ecosystems where it could pose risks.

The future prospects for research on Silver Chromate (CAS No. 7784-01-2) appear promising, with ongoing investigations focusing on enhancing its catalytic efficiency, improving nanomaterial synthesis techniques, and exploring new biomedical applications. As synthetic methods advance and computational modeling becomes more sophisticated, our understanding of this compound's properties will continue to evolve.